Cas no 1806759-33-0 (2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806759-33-0
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 4926517
• Update Time: 2025-05-24

2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5N/c8-5-4(6(9)10)3(1-2-14-5)7(11,12)13/h1-2,6H
• InChI Key： GRYYGUZZRIZGPK-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=CN=1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine, with the CAS number 1806759-33-0, is a highly specialized organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring—specifically, a chlorine atom at position 2, a difluoromethyl group at position 3, and a trifluoromethyl group at position 4—confer unique electronic and steric properties to the molecule. These properties make it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine in the development of advanced materials, particularly in the field of electronics. The fluorinated substituents on the pyridine ring enhance the molecule's stability and electronic conductivity, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Researchers have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and longevity, paving the way for its application in next-generation display technologies.

In addition to its electronic applications, 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has shown potential in the field of catalysis. The chlorine atom at position 2 acts as a strong electron-withdrawing group, which can activate the pyridine ring for various catalytic reactions. Recent experiments have revealed that this compound can serve as an efficient catalyst in the synthesis of bioactive molecules, such as pharmaceutical intermediates. Its ability to facilitate complex transformations under mild conditions has made it a valuable tool in green chemistry.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern fluorination methods. The starting material is typically a chloropyridine derivative, which undergoes sequential fluorination to introduce the difluoromethyl and trifluoromethyl groups. Recent advancements in fluorination chemistry have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental perspective, 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine exhibits favorable biodegradation properties under controlled conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This characteristic is particularly important for its application in agricultural chemicals, where environmental safety is a critical concern.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No: 1806759-33-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and technologies. As research continues to uncover new potential uses for this compound, its role in shaping future industries will undoubtedly grow.